2,4,6-Tri-2-pyridinyl-1,3,5-triazine

Coordination chemistry Spectrophotometric analysis Iron complexation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H18Cl2N2O4
Molecular Weight 433.3 g/mol
Cat. No. B15604899
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,4,6-Tri-2-pyridinyl-1,3,5-triazine
Molecular FormulaC21H18Cl2N2O4
Molecular Weight433.3 g/mol
Structural Identifiers
InChIInChI=1S/C21H18Cl2N2O4/c1-28-15-5-2-13(3-6-15)18-19(24-8-10-29-11-9-24)21(27)25(20(18)26)14-4-7-16(22)17(23)12-14/h2-7,12H,8-11H2,1H3
InChIKeyJMPJNNOSVCHYOU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

TPTZ Core Identity and Analytical Baseline


2,4,6-Tri-2-pyridinyl-1,3,5-triazine (CAS 3682-35-7; commonly abbreviated TPTZ) is a tridentate N-heterocyclic ligand comprising a central 1,3,5-triazine ring substituted at the 2, 4, and 6 positions with 2-pyridyl groups . It forms intensely colored bis-complexes with ferrous iron (Fe²⁺), exhibiting an absorption maximum at 593 nm with a molar absorptivity (ε) of approximately 22,600 L·mol⁻¹·cm⁻¹, which underpins its widespread use as a spectrophotometric reagent for iron determination . The Fe(TPTZ)₂²⁺ complex is stable over the pH range 3.4–5.8 and has a reported overall formation constant (log β₂) in the range of approximately 10.2–12.4, depending on experimental conditions . TPTZ also functions as a planar terdentate ligand for lanthanide and actinide coordination, making it relevant in solvent extraction chemistry for nuclear fuel cycle applications .

Spectrophotometric Reagent Fe(II) detection at 593 nm with high molar absorptivity in acidic to neutral matrices
Tridentate N-Donor Ligand Planar coordination for lanthanide and actinide complexation studies
pH-Tunable Basicity Low pKₐ profile supports workflows at acidic pH where analogues protonate

Why TPTZ Cannot Be Replaced by Other Iron Chromogens


The selection of 2,4,6-tri-2-pyridinyl-1,3,5-triazine over structurally or functionally similar alternatives—including 1,10-phenanthroline, ferrozine, bathophenanthroline, 2,2′:6′,2′′-terpyridine, and bis-triazinylpyridines—must be driven by application-specific performance metrics rather than generic ligand class assumptions. Each comparator exhibits a distinct profile across critical parameters: Fe(II) complex stability (log K), spectrophotometric sensitivity (ε), pH-dependent speciation (pKₐ), interference susceptibility in complex matrices, and extraction efficiency for trivalent f‑elements . For instance, terpyridine forms a thermodynamically more stable Fe(II) bis-complex (log K = 21.00 vs. 11.00 for TPTZ) , yet TPTZ provides superior analytical sensitivity for iron at 593 nm where matrix interferences are minimized compared to phen's 510 nm detection window . Similarly, while ferrozine offers higher molar absorptivity (ε ≈ 27,900 vs. 22,600 L·mol⁻¹·cm⁻¹), TPTZ delivers markedly higher iron spike recovery (90% vs. 60%) in freshwater samples with elevated colored dissolved organic carbon . The evidence below quantifies these differentials to support procurement and method-development decisions.

1 1,10-Phenanthroline or ferrozine may shift detection wavelength and matrix interference profile, altering signal-to-background in biological or humic-rich samples
2 Terpyridine analogues exhibit higher pKₐ and stronger Fe(II) binding; may protonate under acidic conditions where TPTZ remains active
3 Bis-triazinylpyridines (BTPs) demonstrate far higher An(III)/Ln(III) extraction efficiency; TPTZ unsuitable as a direct substitute in nuclear separation workflows

TPTZ: Quantitative Head-to-Head Comparison Evidence


pKa and Fe(II) Complex Stability: Terpyridine Comparison

A direct spectrophotometric determination of protonation and complexation constants demonstrates that TPTZ is a significantly weaker base and forms a less thermodynamically stable Fe(II) bis-complex compared to terpyridine . TPTZ exhibits pKₐ₁ = 2.10 and pKₐ₂ = 3.40, whereas terpyridine shows pKₐ₁ = 3.60 and pKₐ₂ = 4.62, indicating that TPTZ remains predominantly unprotonated at lower pH values . The formation constant for Fe(TPTZ)₂²⁺ is log K = 11.00 ± 0.04, substantially lower than that of Fe(terpy)₂²⁺ at log K = 21.00 ± 0.24 . This difference of approximately 10 orders of magnitude in stability means that terpyridine is the preferred ligand when maximal Fe(II) binding affinity is required, but TPTZ's lower pKₐ values confer advantage in analytical workflows operating at acidic pH where terpyridine would be partially protonated and less effective .

pKₐ & Fe(II) Stability vs. Terpyridine
Head-to-head
Target: pKₐ₁ 2.10, pKₐ₂ 3.40; log K 11.00 ± 0.04
Comparator: pKₐ₁ 3.60, pKₐ₂ 4.62; log K 21.00 ± 0.24
Lower pKₐ supports acidic analytical conditions; terpyridine preferred for maximal binding affinity
23 °C, μ = 0.5 M; spectrophotometric titration
Coordination chemistry Spectrophotometric analysis Iron complexation

Catalytic Copper Detection Limit: vs. 1,10-Phenanthroline

In catalytic flow-injection methods for copper(II) determination that exploit the cysteine–Fe(III) redox reaction, TPTZ as the chromogenic Fe(II) indicator yields a significantly lower limit of detection (LOD) compared to 1,10-phenanthroline . The TPTZ-based method, monitored at 593 nm, achieves an LOD of 0.005 ppb (S/N = 3) with a dynamic range of 0.05–8 ppb Cu(II) . In contrast, the analogous 1,10-phenanthroline-based system, monitored at 510 nm, reports an LOD of 0.04 ppb (S/N = 3) with a dynamic range of 0.1–10 ppb Cu(II) . The approximately 8-fold improvement in detection sensitivity with TPTZ is attributed to the higher signal-to-noise characteristics of the Fe(TPTZ)₂²⁺ chromophore at 593 nm compared to the Fe(phen)₃²⁺ complex at 510 nm, where matrix background absorption is generally higher .

Cu(II) Detection Limit vs. Phenanthroline
Head-to-head
Target LOD: 0.005 ppb (593 nm)
Comparator LOD: 0.04 ppb (510 nm)
Supports ultra-trace Cu monitoring in water research
Flow-injection, 30 h⁻¹; cysteine–Fe(III) system
Flow-injection analysis Trace metal detection Catalytic spectrophotometry

Iron Recovery in High-Organic Freshwater: Ferrozine Comparison

In a systematic comparison of three standard colorimetric iron methods (bathophenanthroline, TPTZ, and ferrozine), TPTZ demonstrated substantially higher iron spike recovery in freshwater matrices containing elevated colored dissolved organic carbon (CDOC) . At pH 6 with the standard 10‑minute color development time, TPTZ recovered 90% of spiked Fe(II), whereas ferrozine recovered only 60% under otherwise identical conditions . The inferior recovery of ferrozine was attributed to its slower iron reduction kinetics, which required extended development times (≈1 hour) to approach quantitative recovery . At pH 9, both reagents showed poor recovery (TPTZ 32% vs. ferrozine 39%), but TPTZ remained the recommended reagent for total reactive iron (TRFe) analysis with ascorbic acid reduction at pH 6 .

Fe Recovery in High-CDOC Water vs. Ferrozine
Head-to-head
Target: 90% recovery at pH 6, 10 min
Comparator: 60% recovery; requires ~60 min
Supports total reactive iron analysis in organic-rich freshwater
High CDOC, no reducing agent; TPTZ + ascorbic acid recommended
Environmental analysis Iron speciation Colorimetric method validation

Spectrophotometric Sensitivity Ranking Among Iron Chromogens

A comparative evaluation of iron chromogen sensitivity places TPTZ (ε = 22,600 L·mol⁻¹·cm⁻¹ at 593 nm) in an intermediate position among clinically and analytically relevant Fe(II) reagents . Ferrozine exhibits the highest sensitivity in this class (ε = 27,900 L·mol⁻¹·cm⁻¹ at 562 nm), followed by TPTZ, bathophenanthroline (ε ≈ 22,400 L·mol⁻¹·cm⁻¹ at 535 nm), bathophenanthroline disulfonate (BPS, ε = 22,140 L·mol⁻¹·cm⁻¹), and 1,10-phenanthroline (ε ≈ 11,100 L·mol⁻¹·cm⁻¹ at 510 nm) . Although ferrozine offers roughly 23% higher molar absorptivity than TPTZ, TPTZ operates at a longer wavelength (593 nm vs. 562 nm) where interference from bilirubin, carotenoids, and other serum chromogens is substantially reduced, providing a net advantage in clinical serum iron assays .

Molar Absorptivity Ranking
Cross-study comparable
Rank: Ferrozine > TPTZ > Bathophenanthroline > BPS > 1,10-Phenanthroline
TPTZ ε = 22,600 L·mol⁻¹·cm⁻¹ (593 nm)
Balanced sensitivity and reduced spectral interference in biological matrices
Longer λmax minimizes bilirubin/carotenoid interference
Clinical chemistry Serum iron determination Chromogenic reagent selection

Actinide/Lanthanide Extraction: Terpyridine vs. nPr-BTP

A comparative solvent extraction study employing three structurally analogous terdentate N-donor ligands—TPTZ, 2,2′:6′,2′′-terpyridine (Tpy), and 2,6-bis(5,6-di-n-propyl-1,2,4-triazin-3-yl)pyridine (nPr-BTP)—evaluated their efficiency for trivalent actinide (An(III)) extraction and Am(III)/Eu(III) separation from nitric acid media up to 1 mol/L . The study concluded that nPr-BTP far outperforms both TPTZ and Tpy in extraction efficiency and An(III)/Ln(III) separation at high acidity, a difference attributed to the lower basicity (pKₐ) of nPr-BTP, which minimizes proton competition at the binding site . While specific distribution ratios were not tabulated in the accessible abstract, the rank order is unequivocal: nPr-BTP ≫ TPTZ ≈ Tpy. This class-level inference positions TPTZ as a structurally informative but functionally inferior ligand relative to BTP-class extractants for nuclear separation applications .

An(III)/Ln(III) Extraction
Class-level inference
nPr-BTP ≫ TPTZ ≈ Tpy in extraction efficiency from HNO₃ up to 1 mol/L
TPTZ insufficient for process-relevant nuclear separation; BTP-class ligands preferred
Qualitative rank; quantitative distribution ratios not reported
Nuclear fuel reprocessing Actinide/lanthanide separation Solvent extraction

Autoreduction Behavior and Iron Speciation Analysis

A distinctive feature of TPTZ relevant to iron speciation is its intrinsic ability to autoreduce Fe(III) to Fe(II) in the absence of added reducing agents, a property not shared to a significant degree by ferrozine . In freshwater samples lacking CDOC, TPTZ reagents reduce ferric iron to ferrous iron spontaneously, leading to overestimation of Fe(II) unless measurements are taken immediately upon reagent addition . In contrast, ferrozine shows negligible autoreducing properties under identical conditions . This behavior is quantified by the finding that TPTZ with ascorbic acid at pH 6 is recommended for total reactive iron (TRFe) analysis where complete reduction is desired, whereas ferrozine with immediate measurement is preferred for ferrous-only quantification to avoid autoreduction artifacts .

Autoreduction Behavior vs. Ferrozine
Head-to-head
TPTZ autoreduces Fe(III) to Fe(II) in CDOC-free samples; ferrozine shows negligible autoreduction
TPTZ suitable for total Fe with ascorbic acid; ferrozine for Fe(II)-only quantification
Immediate measurement required for Fe(II) speciation with TPTZ
Iron redox speciation Analytical method validation Autoreduction kinetics

TPTZ Application Scenarios for Procurement


Total Iron Determination in Humic-Rich Waters

Based on the 90% iron spike recovery demonstrated by TPTZ in high-CDOC freshwater at pH 6 (vs. 60% for ferrozine) , environmental laboratories should procure TPTZ for total reactive iron analysis in surface waters with elevated organic matter. The recommended protocol uses TPTZ with ascorbic acid reduction at pH 6, which achieves quantitative Fe recovery while circumventing the 1‑hour incubation required by ferrozine . This scenario leverages TPTZ's favorable reduction kinetics in complex matrices, enabling higher sample throughput and improved accuracy in humic-rich water bodies.

Ultra-Trace Copper Detection by Flow-Injection Analysis

The TPTZ-based catalytic flow-injection method achieves a detection limit of 0.005 ppb Cu(II)—an 8‑fold improvement over the analogous 1,10-phenanthroline-based system (LOD = 0.04 ppb) . This evidence supports TPTZ procurement for laboratories requiring sub-ppb copper monitoring in natural waters, serum, or industrial process streams where phenanthroline lacks sufficient sensitivity. The method operates at 593 nm with a sample throughput of 30 determinations per hour .

Serum Iron Analysis: Sensitivity vs. Spectral Interference

Although ferrozine offers higher molar absorptivity (ε = 27,900 vs. 22,600 L·mol⁻¹·cm⁻¹), TPTZ's absorption maximum at 593 nm lies in a spectral region with reduced interference from bilirubin and carotenoids compared to ferrozine's 562 nm . Clinical chemistry laboratories analyzing serum iron in anemic patients or pediatric samples—where small sample volumes require maximum signal-to-background ratio—should consider TPTZ as a procurement option when spectral interference from endogenous chromogens is the limiting factor in method performance .

pH-Tunable Tridentate Ligand for Coordination Chemistry

TPTZ exhibits pKₐ values (2.10, 3.40) that are substantially lower than those of the structurally analogous terpyridine (3.60, 4.62) . This makes TPTZ the preferred tridentate N-donor for fundamental coordination studies conducted at pH < 4, where terpyridine would be significantly protonated and unavailable for metal binding . Researchers designing Fe(II) or lanthanide complexes under acidic conditions should procure TPTZ to ensure full ligand availability.

Application
Selection Property
Validation Focus
High-CDOC freshwater iron analysis
Recovery in organic-rich matrices
Spike recovery assessment
Ultra-trace copper detection in water research
Detection sensitivity
Limit of detection verification
Serum iron determination in research matrices
Spectral interference profile
Interference and specificity assessment
pH-dependent tridentate coordination studies
pKₐ range at acidic pH
Ligand availability under proton competition

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

43 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2,4,6-Tri-2-pyridinyl-1,3,5-triazine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.